molecular formula C12H11F3O3 B8656605 6-Methoxy-1-methyl-1-(trifluoromethyl)-1,4-dihydro-3H-2-benzopyran-3-one CAS No. 336129-89-6

6-Methoxy-1-methyl-1-(trifluoromethyl)-1,4-dihydro-3H-2-benzopyran-3-one

Cat. No.: B8656605
CAS No.: 336129-89-6
M. Wt: 260.21 g/mol
InChI Key: PDDFCVSJITUMRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Methoxy-1-methyl-1-(trifluoromethyl)-1,4-dihydro-3H-2-benzopyran-3-one is a useful research compound. Its molecular formula is C12H11F3O3 and its molecular weight is 260.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

336129-89-6

Molecular Formula

C12H11F3O3

Molecular Weight

260.21 g/mol

IUPAC Name

6-methoxy-1-methyl-1-(trifluoromethyl)-4H-isochromen-3-one

InChI

InChI=1S/C12H11F3O3/c1-11(12(13,14)15)9-4-3-8(17-2)5-7(9)6-10(16)18-11/h3-5H,6H2,1-2H3

InChI Key

PDDFCVSJITUMRK-UHFFFAOYSA-N

Canonical SMILES

CC1(C2=C(CC(=O)O1)C=C(C=C2)OC)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the crude reaction mixture described in example 8 containing a solution of [5-methoxy-2-(2,2,2-trifluoro-1-methyl-1-trimethylsilanyloxy-ethyl)-phenyl]-acetic acid methyl ester was added tetrabutylammonium fluoride (9.00 mL of a 1.0M solution in tetrahydrofuran, 9.00 mmol). The reaction mixture was stirred for 1 hour after which it was poured into water (50 mL) and extracted with methyl tert-butyl ether (50 mL). The organic layer was washed with water (50 mL) and brine (30 mL), dried over magnesium sulfate, filtered, and concentrated to afford 6-methoxy-1-methyl-1-trifluoromethyl-isochroman-3-one as an oil (1.26 g, 54%). 1H NMR (400 MHz, CDCl3) δ1.89 (s, 3), 3.71 (d, 1, J=20.6), 3.79 (s, 3), 3.89 (d, 20.8), 6.65 (d, 1, J=1.5), 6.85-6.89 (m, 1), 7.29 (d, 1, J=8.7). 13C NMR (100 MHz, CDCl3) δ21.45, 34.32, 55.33, 83.01 (q, J=30.3), 112.21, 113.88, 120.57, 124.68 (q, J=285.7), 127.73, 132.18, 160.75, 167.45. IR 1765, 1614, 1509, 1322, 1301, 1274, 1259, 1183, 1101, 997, 813 cm−1. Analysis calculated for C12H11F3O3: C, 55.39; H, 4.26. Found: C, 55.03; H, 4.54.
Name
[5-methoxy-2-(2,2,2-trifluoro-1-methyl-1-trimethylsilanyloxy-ethyl)-phenyl]-acetic acid methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
50 mL
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.